Cas no 2229444-25-9 (1-fluoro-3-(1-methylpyrrolidin-2-yl)propan-2-ol)

• Product Name: 1-fluoro-3-(1-methylpyrrolidin-2-yl)propan-2-ol
• CAS No: 2229444-25-9
• MF: C₈H₁₆FNO
• MW: 161.2171459198
• CID: 6255724
• PubChem ID: 165968584
• Update Time: 2025-10-19

1-fluoro-3-(1-methylpyrrolidin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(1-methylpyrrolidin-2-yl)propan-2-ol
• 2229444-25-9
• EN300-1782581

• Inchi： 1S/C8H16FNO/c1-10-4-2-3-7(10)5-8(11)6-9/h7-8,11H,2-6H2,1H3
• InChI Key： YIPWIAIJHNBHLD-UHFFFAOYSA-N
• SMILES： FCC(CC1CCCN1C)O

Computed Properties

• Exact Mass: 161.121592296g/mol
• Monoisotopic Mass: 161.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-fluoro-3-(1-methylpyrrolidin-2-yl)propan-2-ol

1-Fluoro-3-(1-Methylpyrrolidin-2-yl)Propan-2-Ol: A Comprehensive Overview

1-fluoro-3-(1-methylpyrrolidin-2-yl)propan-2-ol is a chemical compound with the CAS number 2229444-25-9. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a fluoro group attached to a propanol backbone, which is further substituted with a 1-methylpyrrolidine moiety. This combination of functional groups makes it a versatile compound with diverse reactivity and biological activity.

The synthesis of 1-fluoro-3-(1-methylpyrrolidin-2-yl)propan-2-ol involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient construction of this compound. Researchers have employed various strategies, including nucleophilic substitution, ring-opening reactions, and stereoselective reductions, to achieve high yields and excellent stereochemical control. These methods have been optimized to minimize waste and improve the overall sustainability of the synthesis process.

One of the most intriguing aspects of 1-fluoro-3-(1-methylpyrrolidin-2-yl)propan-2-ol is its pharmacological profile. Studies have shown that this compound exhibits potent activity in several biological systems. For instance, it has demonstrated significant anti-inflammatory properties in vitro, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, recent research has highlighted its potential as a modulator of ion channels, which could be exploited in the treatment of neurological disorders such as epilepsy and chronic pain.

The structural versatility of 1-fluoro-3-(1-methylpyrrolidin-2-yl)propan-2-ol also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit unique physical properties, such as high surface area and tunable pore sizes, which make them ideal for gas storage, catalysis, and sensing applications.

Recent studies have also explored the use of 1-fluoro-3-(1-methylpyrrolidin-2-yl)propan-2 ol in medicinal chemistry. Its fluoro group provides an electron-withdrawing effect that can enhance the bioavailability and stability of drug candidates. Researchers have incorporated this compound into drug delivery systems, where it serves as a carrier or stabilizing agent. These applications underscore its importance in advancing therapeutic interventions for various diseases.

In terms of environmental impact, 1-fluoro 3 (1 methylpyrrolidin 2 yl) propan 2 ol has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it is not inherently hazardous to aquatic life when used in recommended concentrations. However, further research is needed to fully understand its long-term effects on ecosystems.

The commercialization potential of 1-fluoro 3 (1 methylpyrrolidin 2 yl) propan 2 ol is another area of active investigation. Its unique combination of chemical properties makes it a valuable intermediate in the synthesis of more complex molecules. Pharmaceutical companies are particularly interested in its role as a building block for drug candidates targeting various therapeutic areas.

In conclusion, 1-fluoro 3 (1 methylpyrrolidin 2 yl) propan 2 ol is a multifaceted compound with wide-ranging applications across multiple disciplines. Its chemical versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine, materials science, and beyond.